1396322-38-5

• CAS No.: 1396322-38-5
• Molecular Formula: C155H249N51O47S8
• Molecular Weight: 3835.47
• InChI: InChI=1S/C155H249N51O47S8/c1-12-75(7)120-152(252)188-91(32-25-49-171-155(167)168)132(232)197-105-67-256-255-65-103-143(243)186-89(30-18-23-47-160)131(231)196-104-66-257-260-70-108(200-139(239)98(55-111(163)212)189-136(236)95(52-81-35-39-84(210)40-36-81)180-113(214)60-173-127(227)101(63-207)194-125(225)78(10)176-134(234)97(54-110(162)211)190-145(104)245)148(248)204-119(74(5)6)151(251)202-107(144(244)187-90(31-24-48-170-154(165)166)129(229)184-87(28-16-21-45-158)128(228)181-85(123(164)223)26-14-19-43-156)69-259-258-68-106(199-138(238)96(53-82-59-169-72-175-82)193-153(253)121(76(8)13-2)205-141(241)100(57-118(221)222)191-140(240)99(56-117(219)220)192-146(105)246)147(247)201-109(149(249)206-122(79(11)208)150(250)174-61-114(215)179-93(50-73(3)4)135(235)185-88(130(230)195-103)29-17-22-46-159)71-261-254-64-102(198-137(237)94(178-112(213)58-161)51-80-33-37-83(209)38-34-80)142(242)177-77(9)124(224)182-92(41-42-116(217)218)133(233)183-86(27-15-20-44-157)126(226)172-62-115(216)203-120/h33-40,59,72-79,85-109,119-122,207-210H,12-32,41-58,60-71,156-161H2,1-11H3,(H2,162,211)(H2,163,212)(H2,164,223)(H,169,175)(H,172,226)(H,173,227)(H,174,250)(H,176,234)(H,177,242)(H,178,213)(H,179,215)(H,180,214)(H,181,228)(H,182,224)(H,183,233)(H,184,229)(H,185,235)(H,186,243)(H,187,244)(H,188,252)(H,189,236)(H,190,245)(H,191,240)(H,192,246)(H,193,253)(H,194,225)(H,195,230)(H,196,231)(H,197,232)(H,198,237)(H,199,238)(H,200,239)(H,201,247)(H,202,251)(H,203,216)(H,204,248)(H,205,241)(H,206,249)(H,217,218)(H,219,220)(H,221,222)(H4,165,166,170)(H4,167,168,171)
• InChI Key: KECTXGMVIXOQAO-UHFFFAOYSA-N
• Appearance: White lyophilised solid
• sequence: GYCAEKGIRCDDIHCCTGLKCKCNASGYNCVCRKK-NH2(Disulfide bridge: Cys3 and Cys16,Cys10 and Cys21,Cys15 and Cys32, Cys23 and Cys30)

Description

Purotoxin 1 is a potent P2X3 modulator. It exhibits negligible effects on P2X2 and P2X2/3. It’s a P2X3 receptor inhibitor and shows antinociceptive properties in animal models of inflammatory pain.

Molecular Structure Analysis

The molecular formula of Purotoxin 1 is C155H249N51O47S8. The sequence is GYCAEKGIRCDDIHCCTGLKCKCNASGYNCVCRKK, with modifications including a disulfide bridge at positions 3-16,10-21,15-32, 23-30, and a C-terminal amide at Lys-35.

Physical And Chemical Properties Analysis

Purotoxin 1 has a molecular weight of 3835.47. It is soluble to 1 mg/ml in water. The storage conditions for the powder form are -20°C for 3 years and 4°C for 2 years. In solvent, it can be stored at -80°C for 6 months and -20°C for 1 month.

Scientific Research Applications

Lab-Scale Intervention in Scientific Research

The role of technological advancements, including those related to chemicals like 1396322-38-5, is significant in shaping modern life. The intervention at the research level is crucial for addressing societal concerns related to new technologies. Studies in areas like genomics, synthetic biology, and nanotechnology are accompanied by broader societal implications and public engagement efforts to guide research in a socially respectful manner. This approach helps in shaping technological trajectories, including research processes that characterize them (Schuurbiers & Fisher, 2009).

The Role of Science in Society

Scientific research, possibly involving compounds like this compound, probes deep mysteries of the universe and creates applications that benefit humanity. This research has led to significant advancements in various fields. The benefits of science extend beyond practical applications, contributing to wealth creation and enhancing quality of life. Such research often involves addressing complex societal and ethical considerations (Press, 2013).

Advances in Nanoparticle Synthesis

Research involving compounds such as this compound contributes to the development of novel materials, central to chemical research and technological advancements. This has direct implications in industries like electronics, where discoveries in materials science have led to significant technological evolutions. The development of nanoparticles is one such area where such compounds may play a role, showing the synergy between scientific discovery and technological development (Cushing, Kolesnichenko, & O'Connor, 2004).

Scientific Credibility and Research

The credibility of scientific research, potentially involving chemicals like this compound, is vital. Advances in various scientific fields, alongside the challenges posed by misinformation and political exploitation, highlight the need for reinforcing scientific credibility. This includes education on scientific goals, methodology, and the importance of evidence-based judgments. The integration of science with other disciplines, such as the humanities and arts, is also crucial (Vekemans, 2023).

Drug Discovery and Research

The historical perspective on drug discovery shows the progression of scientific research and its applications. This journey from basic research to applied sciences, potentially involving compounds like this compound, demonstrates the impact of scientific research on drug development and the pharmaceutical industry (Drews, 2000).

Mechanism of Action

Purotoxin 1 acts as a potent P2X3 receptor modulator. The P2X3 receptor is a subtype of P2X receptors, which are a family of cation-permeable ligand-gated ion channels that open in response to the binding of extracellular ATP. By modulating the activity of these receptors, Purotoxin 1 can influence various physiological processes.

Safety and Hazards

Purotoxin 1 is not classified as a hazardous substance or mixture. In case of inhalation, skin contact, eye contact, or ingestion, specific first aid measures are recommended. It’s important to note that Purotoxin 1 is intended for research use only and not for human or veterinary use.